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Compound of Interest

Compound Name: 4-Morpholinecarboxaldehyde

Cat. No.: B048038 Get Quote

An In-depth Technical Guide to 4-Morpholinecarboxaldehyde (CAS 4394-85-8) for Advanced

Research and Development

Executive Summary
This document provides a comprehensive technical overview of 4-
Morpholinecarboxaldehyde (CAS 4394-85-8), also known as N-Formylmorpholine. It is

tailored for researchers, medicinal chemists, and drug development professionals who utilize

this versatile reagent. The guide delves into its fundamental physicochemical properties,

detailed synthesis protocols, key chemical reactions, and its significant role as a foundational

building block in the synthesis of pharmaceutically active molecules. We explore its utility as a

formylating agent, its application in the Vilsmeier-Haack reaction, and the strategic importance

of the morpholine scaffold in modern drug design. Spectroscopic data for characterization,

essential safety protocols, and handling procedures are also provided to ensure safe and

effective laboratory use.

Introduction: The Strategic Importance of the
Morpholine Scaffold
The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized for conferring

advantageous physicochemical, metabolic, and biological properties to bioactive molecules.[1]

Its presence in numerous approved drugs is a testament to its value. The morpholine ring can
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improve aqueous solubility, act as a hydrogen bond acceptor, and enhance metabolic stability,

making it a "privileged structure" in drug design.[1][2]

4-Morpholinecarboxaldehyde (4-MC) is a simple yet pivotal derivative. It serves not only as a

high-temperature polar aprotic solvent but, more critically, as a versatile synthetic intermediate.

[3][4] Its aldehyde functionality provides a reactive handle for a multitude of chemical

transformations, allowing for the facile introduction of the morpholine moiety or the construction

of more complex molecular architectures.[5][6] This guide will elucidate the technical details

necessary to fully leverage the potential of this valuable compound.

Physicochemical and Safety Profile
A thorough understanding of the compound's properties is critical for its effective and safe use

in experimental design.

Physical and Chemical Properties
4-Morpholinecarboxaldehyde is a colorless to clear yellow liquid at room temperature, though

it may solidify as its melting point is near ambient temperature.[7] It is miscible with water and

soluble in many organic solvents, making it a versatile solvent for various reaction conditions.

[4][8]
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Property Value Source(s)

CAS Number 4394-85-8 [3]

Molecular Formula C₅H₉NO₂ [3][9]

Molecular Weight 115.13 g/mol [3]

Appearance
Clear, colorless to yellow liquid

or solid
[3][7]

Melting Point 20-23 °C (lit.) [7]

Boiling Point 236-237 °C (lit.) [7]

Density 1.145 g/mL at 25 °C (lit.) [3]

Refractive Index (n20/D) 1.485 (lit.) [7]

Solubility Soluble in water [4][10]

Safety and Handling
As a Senior Application Scientist, I cannot overstate the importance of rigorous safety

protocols. Always consult the most current Safety Data Sheet (SDS) before handling.

Hazards: 4-Morpholinecarboxaldehyde is classified as a skin sensitizer and may cause an

allergic skin reaction.[11][12][13] It can also cause skin and eye irritation.[14]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11][12]

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use in a well-ventilated

area. Contaminated work clothing should not be allowed out of the workplace.[11]

First Aid: In case of skin contact, wash with plenty of soap and water. If skin irritation or rash

occurs, seek medical advice. For eye contact, rinse immediately with plenty of water for at

least 15 minutes.[11][12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, typically

below +30°C.[7]
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Synthesis and Purification
The most direct and common synthesis of 4-Morpholinecarboxaldehyde involves the N-

formylation of morpholine. The following protocol is based on established methods, such as the

reaction with formic acid, which is valued for its efficiency and use of readily available reagents.

[15][16]

Experimental Protocol: Synthesis from Morpholine and
Formic Acid
This procedure outlines a solvent-free approach, which aligns with green chemistry principles

by minimizing waste.[15]

Materials:

Morpholine (C₄H₉NO)

Formic acid (CH₂O₂)

Round-bottom flask

Dropping funnel

Distillation apparatus

Heating mantle with stirrer

Procedure:

Reaction Setup: Equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and

place it in a heating bath (e.g., silicone oil).

Addition of Reactant: Charge the flask with morpholine.

Formic Acid Addition: Add formic acid dropwise to the stirred morpholine at a controlled

temperature (e.g., 50 °C) to manage the exothermic reaction.[15]
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Reaction and Distillation: Once the addition is complete, connect the flask to a distillation

apparatus. Gradually increase the temperature. The first distillate, primarily water, will begin

to come over around 96-100 °C.[15]

Driving to Completion: Continue the distillation, slowly raising the temperature to drive the

reaction to completion. The reaction temperature can reach up to 224 °C to achieve high

yields.[15][16]

Purification: The crude product remaining in the flask is then purified by vacuum distillation to

yield high-purity 4-Morpholinecarboxaldehyde.

Characterization: Confirm the product's identity and purity using GC, ¹H NMR, and IR

spectroscopy.

Synthesis Workflow Diagram
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Step 1: Vilsmeier Reagent Formation

Step 2: Electrophilic Attack

Step 3: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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